Herculite Condensable
Description
Herculite Condensable is a high-performance dental composite resin designed for posterior restorations. These include a methacrylate-based organic matrix and advanced filler systems, such as nanohybrid or ultrafine particles (0.6–1 µm), which enhance mechanical strength and wear resistance . Clinical studies highlight its longevity, with modified formulations showing a 50% reduction in wear compared to conventional versions over three years .
Properties
CAS No. |
114100-34-4 |
|---|---|
Molecular Formula |
C8H7N3 |
Synonyms |
Herculite Condensable |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparative Analysis with Similar Compounds
Mechanical Properties
Table 1: Wear Resistance and Flexural Strength of Selected Composites
Key Findings :
- Wear Resistance : Herculite Precis outperforms Sonic Fill and SDR, with Tetric N-Ceram Bulk Fill showing statistically equivalent wear resistance to Herculite Precis (p > 0.05) . Modified Herculite Incisal demonstrates exceptional durability, with only 28 µm material loss after three years, half the wear rate of Herculite XR .
- Flexural Strength : Sonic Fill leads in flexural strength (136.22 MPa), but Herculite Precis balances moderate strength (124.15 MPa) with superior wear resistance, making it ideal for high-stress posterior applications .
Material Composition
Table 2: Filler Characteristics and Resin Matrix
Key Findings :
- Filler Technology: Herculite XR uses ultrafine fillers (0.6 µm), whereas Clearfil Ray employs larger particles (4 µm), contributing to higher water absorption in the latter . Herculite Ultra and P1145 utilize nanohybrid fillers, ensuring comparable mechanical performance and polishability .
- Resin Matrix: Clearfil Ray’s tetra-functional methacrylate monomers enhance cross-linking, improving structural integrity but increasing brittleness . Herculite XR’s blend of di- and trimethacrylates balances handling and polymerization efficiency .
Clinical Performance
- Water Absorption : Herculite XR exhibits higher water absorption than Visiomolar, a characteristic linked to marginal degradation over time . However, its wear resistance compensates for this limitation in long-term studies .
- Marginal Integrity : Marginal ditching, common in composites with ≤1 µm fillers, is observed in Herculite formulations but remains clinically acceptable within three years .
- Equivalence Claims : P1145 matches Herculite Ultra in ISO 4049:2009 tests, including depth of cure, shrinkage, and biocompatibility, establishing it as a functionally equivalent alternative .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
